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Compound of Interest

Compound Name: Perfluorodecanonitrile

CAS No.: 379215-40-4

Cat. No.: B1597773 Get Quote

).

Executive Summary & Risk Context
Perfluorodecanonitrile (CAS: 379215-40-4) is a long-chain perfluoroalkyl substance (PFAS)

derivative. While valuable as a lipophilic building block in fluorous chemistry and drug

discovery, it presents a dual-hazard profile:

Acute Reactivity: Like all nitriles, it can release toxic species under metabolic or combustion

conditions.

Regulatory & Chronic Toxicity: It is a direct precursor to Perfluorodecanoic Acid (PFDA).

Upon contact with moisture (hydrolysis), it degrades into PFDA, a persistent organic

pollutant (POP) associated with reproductive toxicity (Repr. 1B) and bioaccumulation.[1][2]

Core Directive: This protocol treats Perfluorodecanonitrile not just as a toxic reagent, but as a

"Forever Chemical" precursor. Zero environmental release is the operational standard.[3]

Chemical Profile & Physical Properties[4][5][6][7][8]
[9][10]
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Property Specification Critical Note

IUPAC Name Perfluorodecanenitrile
Often listed as

Nonadecafluorodecanenitrile

CAS Number 379215-40-4
Verify against SDS; isomers

may exist.

Formula

Molecular Weight 495.09 g/mol
High density facilitates phase

separation.

Physical State Liquid / Low-melting Solid
BP: ~144–147°C. Volatile at

elevated temps.

Solubility Fluorous solvents, Ethers
Immiscible in water; forms

biphasic systems.

Reactivity Susceptible to Hydrolysis

Moisture Sensitive. Degrades

to PFDA +

.

Engineering Controls & PPE (The Barrier System)
Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves are insufficient for prolonged contact with fluorinated solvents or nitriles

due to permeation risks.

Primary Hand Protection: Silver Shield® (Laminate) or Viton® gloves.

Secondary Hand Protection: Disposable Nitrile gloves (worn over laminate for dexterity).

Respiratory: Work strictly within a certified Fume Hood. If working outside containment (e.g.,

spill cleanup), use a full-face respirator with OV/AG/P100 cartridges (Organic Vapor/Acid

Gas/Particulate).

Body: Tyvek® lab coat or chemically resistant apron.
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Engineering Controls[11]
Ventilation: All open handling must occur in a Class II, Type A2 (or higher) fume hood with a

face velocity >100 fpm.

Inert Atmosphere: Store and handle under Argon or Nitrogen to prevent atmospheric

moisture hydrolysis.

Storage & Stability Protocol
Objective: Prevent hydrolysis to PFDA and containment failure.

Container Selection:

Primary: Borosilicate glass or PTFE (Teflon) bottles.

Cap: Phenolic screw caps with PTFE-faced liners. Do not use polyethylene-lined caps as

fluorocarbons can swell/plasticize standard polymers.

Secondary Containment: Unbreakable polyethylene or polypropylene tub capable of

holding 110% of the volume.

Environmental Conditions:

Temperature: Cool, dry area (

recommended to reduce volatility).

Desiccation: Store primary container inside a desiccator or a sealed bag with activated

molecular sieves.

Self-Validating Check:

Visual Inspection: Cloudiness or white precipitate indicates hydrolysis (formation of solid

PFDA or ammonium salts).

Olfactory (Caution): A faint smell of ammonia upon opening indicates degradation (Nitrile
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Amide

Acid + Ammonia).

Handling Workflow & Synthesis Logic
The following diagram illustrates the critical decision pathways for handling

Perfluorodecanonitrile, emphasizing the "Stop/Go" decision points based on moisture control.
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Figure 1: Operational workflow for handling Perfluorodecanonitrile. Note the critical

checkpoint for hydrolysis prior to use.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1597773?utm_src=pdf-body-img
https://www.benchchem.com/product/b1597773?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Inert Transfer
Preparation: Purge the receiving flask with dry Argon for 10 minutes.

Transfer: Use a gas-tight glass syringe with a PTFE-tipped plunger. Avoid plastic syringes

(swelling risk).

Addition: Add reagent dropwise. If the needle tip clogs, it indicates moisture contamination

(formation of solid PFDA).

The Degradation Risk (PFDA Formation)
Understanding the mechanism of failure is crucial for safety. The diagram below details how

improper storage leads to the formation of regulated PFDA.
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Figure 2: Hydrolysis pathway. The formation of PFDA triggers strict regulatory reporting and

disposal requirements (TSCA/Stockholm Convention).

Waste Management & Decontamination
Strict Prohibition: NEVER dispose of perfluorinated compounds down the drain. Conventional

wastewater treatment plants (WWTP) cannot degrade PFAS; they will pass through to the

environment.

Disposal Protocol
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Segregation: Collect all waste (mother liquors, contaminated gloves, wipes) in a dedicated

container labeled: "Fluorinated Organic Waste - PFAS Suspect."

Labeling: Explicitly list "Contains Perfluorodecanoic Acid Precursors."

Destruction: Waste must be sent to a licensed facility capable of High-Temperature

Incineration (>1100°C). Lower temperatures may result in incomplete combustion and

release of HF or shorter-chain PFAS.

Spill Cleanup
Evacuate: If >10mL is spilled outside a hood, evacuate the area.

Absorb: Use sand or vermiculite. Do NOT use combustible materials (sawdust).

Clean: Wash the surface with a surfactant solution (soap/water) to mobilize the hydrophobic

fluorocarbon, then absorb the wash water. Treat all cleanup materials as hazardous

fluorinated waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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